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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzaldehyde

Cat. No.: B1272653

An In-depth Technical Guide to 3-Fluoro-4-methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Fluoro-4-methylbenzaldehyde is a fluorinated aromatic aldehyde that serves as a crucial
intermediate in the synthesis of a variety of organic compounds. Its unique substitution pattern,
featuring both a fluorine atom and a methyl group on the benzene ring, imparts specific
chemical reactivity and physical properties that are leveraged in the fields of medicinal
chemistry, agrochemical development, and material science. This document provides a
comprehensive overview of its chemical structure, IUPAC nomenclature, physicochemical
properties, a known synthesis protocol, and its applications.

Chemical Structure and IUPAC Name

The chemical structure of 3-Fluoro-4-methylbenzaldehyde consists of a benzene ring
substituted with a formyl group (-CHO) at position 1, a methyl group (-CH3) at position 4, and a
fluorine atom (-F) at position 3.

IUPAC Name: 3-fluoro-4-methylbenzaldehyde[1]
Chemical Formula: CsH7FO[1][2]

SMILES: CC1=C(C=C(C=C1)C=0)F[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1272653?utm_src=pdf-interest
https://www.benchchem.com/product/b1272653?utm_src=pdf-body
https://www.benchchem.com/product/b1272653?utm_src=pdf-body
https://www.benchchem.com/product/b1272653?utm_src=pdf-body
https://www.benchchem.com/product/b1272653?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-4-methylbenzaldehyde
https://www.chemimpex.com/products/45133
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-4-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

InChl Key: UFPBMVRONDLOGK-UHFFFAOY SA-N[1]

Physicochemical Properties

A summary of the key quantitative data for 3-Fluoro-4-methylbenzaldehyde is presented in

the table below for ease of reference and comparison.

Property Value Source(s)
Molecular Weight 138.14 g/mol [1][2]
Light yellow to yellow to
Appearance oring)(/a clear qu);id 2l
Boiling Point 206 °C [2]
Density 1.133 g/mL at 25 °C

Refractive Index

n20/D 1.5245

Flash Point 82 °C (179.6 °F) - closed cup
o 41.884 kJ/mol at boiling point
Enthalpy of Vaporization [3]
(479.15 K)
Purity Typically = 95% or 98% [2]
CAS Number 177756-62-6 [1]I2]

Experimental Protocol: Synthesis

A documented method for the synthesis of 3-Fluoro-4-methylbenzaldehyde involves the

direct fluorination of 4-methylbenzaldehyde.[3]

Reaction: Direct electrophilic fluorination of 4-methylbenzaldehyde.

Reagents:

¢ 4-methylbenzaldehyde (Substrate)

o Elemental fluorine (Fluorinating agent)
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o Acetonitrile (Solvent)

Methodology:

o A solution of 4-methylbenzaldehyde is prepared in acetonitrile.

o Elemental fluorine is carefully introduced into the reaction mixture.

e The reaction is allowed to proceed under controlled conditions to yield 3-Fluoro-4-
methylbenzaldehyde.[3]

Note: This protocol is a general description. Researchers should consult specialized literature
for detailed experimental conditions, safety precautions, and purification techniques, as
working with elemental fluorine is highly hazardous.

Applications in Research and Development

3-Fluoro-4-methylbenzaldehyde is a versatile building block in organic synthesis, primarily
due to the electronic effects of the fluorine atom which can influence the reactivity of the
aldehyde and the aromatic ring.[2] The presence of fluorine can also confer desirable
properties such as increased metabolic stability and bioavailability in drug candidates.[2]

Key application areas include:

o Pharmaceutical Development: It serves as a key intermediate in the synthesis of various
pharmaceuticals, including anti-inflammatory and analgesic drugs.[2]

e Agrochemicals: This compound is utilized in the creation of new agrochemicals.[2]

o Material Science: It is employed in the formulation of specialty polymers and resins to
enhance material properties like thermal stability and chemical resistance.[2]

Visualization of Synthesis Pathway

The following diagram illustrates the synthesis of 3-Fluoro-4-methylbenzaldehyde from 4-
methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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